molecular formula C12H11BrN2 B8304311 4-(7-bromo-1H-indol-3-yl)butanenitrile

4-(7-bromo-1H-indol-3-yl)butanenitrile

Cat. No.: B8304311
M. Wt: 263.13 g/mol
InChI Key: JHNJQXFVMKFHKN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(7-bromo-1H-indol-3-yl)butanenitrile is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H11BrN2

Molecular Weight

263.13 g/mol

IUPAC Name

4-(7-bromo-1H-indol-3-yl)butanenitrile

InChI

InChI=1S/C12H11BrN2/c13-11-6-3-5-10-9(4-1-2-7-14)8-15-12(10)11/h3,5-6,8,15H,1-2,4H2

InChI Key

JHNJQXFVMKFHKN-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C(=C1)Br)NC=C2CCCC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an anhydrous toluene (12 mL) solution of 7-bromoindole (1.0 g) and 4-chlorobutyronitrile (0.26 g), ethylmagnesium bromide (3.0M diethyl ether solution; 1.7 mL) was added dropwise under ice cooling and the mixture was heated to reflux for 4.5 hours. To the reaction mixture, an aqueous saturated ammonium chloride solution was added under ice cooling, followed by extraction with ethyl acetate. The organic layer was washed in turn with water and saturated saline, dried over anhydrous magnesium sulfate and then concentrated. The residue was purified by silica gel column chromatography (n-hexane:ethyl acetate=90:10→70:30) to obtain the titled compound having the following physical properties (0.40 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step Two
Quantity
0.26 g
Type
reactant
Reaction Step Two
Quantity
1.7 mL
Type
reactant
Reaction Step Two
Quantity
12 mL
Type
solvent
Reaction Step Two

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